Cas no 1797695-69-2 (N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide)

N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide is a specialized oxamide derivative featuring a unique adamantyl backbone and ethoxyphenyl moiety. Its structural design imparts high thermal and chemical stability, making it suitable for applications requiring robust performance under demanding conditions. The adamantyl group enhances rigidity, while the ethoxy and methoxy substituents contribute to controlled solubility and reactivity. This compound is particularly valuable in advanced material synthesis and pharmaceutical research, where precise molecular architecture is critical. Its well-defined stereochemistry and functional group compatibility further support its use in selective organic transformations and as a building block for complex molecular frameworks.
N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide structure
1797695-69-2 structure
Product Name:N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide
CAS No:1797695-69-2
MF:C22H30N2O4
MW:386.484606266022
CID:5371592
Update Time:2025-10-08

N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide Chemical and Physical Properties

Names and Identifiers

    • N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide
    • Inchi: 1S/C22H30N2O4/c1-3-28-19-6-4-18(5-7-19)24-21(26)20(25)23-13-22(27-2)16-9-14-8-15(11-16)12-17(22)10-14/h4-7,14-17H,3,8-13H2,1-2H3,(H,23,25)(H,24,26)
    • InChI Key: JWOHVZOBNKOYIJ-UHFFFAOYSA-N
    • SMILES: C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)C(NC1=CC=C(OCC)C=C1)=O

N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide Pricemore >>

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Additional information on N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide

Recent Advances in the Study of N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide (CAS: 1797695-69-2)

The compound N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide (CAS: 1797695-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique adamantyl and ethoxyphenyl moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug development.

One of the key areas of research has been the investigation of its role as a modulator of specific biological pathways. Preliminary data suggest that 1797695-69-2 exhibits high affinity for certain protein targets involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes associated with neuroinflammation, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and multiple sclerosis.

In addition to its therapeutic potential, recent research has also explored the synthetic pathways and structural optimization of 1797695-69-2. A team of researchers from the University of Cambridge reported a novel synthetic route that improves the yield and purity of the compound, addressing previous challenges in its large-scale production. This advancement is critical for further preclinical and clinical evaluations, as it ensures a reliable supply of the compound for ongoing studies.

Another significant development is the exploration of 1797695-69-2's pharmacokinetic profile. A recent pharmacokinetic study conducted in animal models revealed favorable absorption and distribution properties, with minimal off-target effects. These findings, published in the European Journal of Pharmaceutical Sciences, highlight the compound's potential for oral administration, a key factor in its viability as a therapeutic agent.

Despite these promising results, challenges remain in the development of 1797695-69-2. For example, its metabolic stability and potential drug-drug interactions require further investigation. Ongoing research aims to address these issues through structural modifications and advanced in vitro and in vivo testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N'-(4-ethoxyphenyl)-N-[(2-methoxy-2-adamantyl)methyl]oxamide (CAS: 1797695-69-2) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic efficacy and safety profile, paving the way for its potential use in treating a range of diseases.

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